Cas no 138831-86-4 (L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl-)

• Product Name: L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl-
• CAS No: 138831-86-4
• MF: C₄₅H₇₄N₁₀O₁₃
• MW: 963.128271579742
• MDL: MFCD01630771
• CID: 138285
• Update Time: 2025-11-02

L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl-
• H-SER-ILE-ILE-ASN-PHE-GLU-LYS-LEU-OH
• OVALBUMIN (257-264) (CHICKEN)
• Ovalbumin (257-264) (chicken) ,OVA (257-264) (chicken)
• OVA (257 - 264)
• CHICKEN OVALBUMIN FRAGMENT (257-264)
• H2N-SIINFEKL-OH
• OVA (257-264) (CHICKEN)
• OVA PEPTIDE (257-264)
• Ovalbumin (257-264) chicken
• OVALBUMIN(257-264) ANTIGEN PEPTIDE
• SER-ILE-ILE-ASN-PHE-GLU-LYS-LEU
• SIINFEKL
• Ovalbumin

• MDL： MFCD01630771
• Inchi： 1S/C45H74N10O13/c1-7-25(5)36(55-44(66)37(26(6)8-2)54-38(60)28(47)23-56)43(65)52-32(22-34(48)57)42(64)51-31(21-27-14-10-9-11-15-27)41(63)50-30(17-18-35(58)59)40(62)49-29(16-12-13-19-46)39(61)53-33(45(67)68)20-24(3)4/h9-11,14-15,24-26,28-33,36-37,56H,7-8,12-13,16-23,46-47H2,1-6H3,(H2,48,57)(H,49,62)(H,50,63)(H,51,64)(H,52,65)(H,53,61)(H,54,60)(H,55,66)(H,58,59)(H,67,68)/t25-,26-,28-,29-,30-,31-,32-,33-,36-,37-/m0/s1
• InChI Key： JVJGCCBAOOWGEO-RUTPOYCXSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CO)N)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CCCCN)=O)CCC(=O)O)=O)CC1C=CC=CC=1)=O)CC(N)=O)=O)[C@@H](C)CC

Computed Properties

• Exact Mass: 962.54400

Experimental Properties

• Solubility: H2O: >1mg/mL
• PSA: 393.66000
• LogP: 2.87160

L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl-

Comprehensive Overview of L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- (CAS No: 138831-86-4)

L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- (CAS No: 138831-86-4) is a bioactive peptide with significant potential in various scientific and industrial applications. This compound, characterized by its unique sequence of amino acids, has garnered attention in fields such as biomedical research, nutraceuticals, and cosmetic formulations. Its structure, which includes L-Leucine, L-Isoleucine, L-Asparagine, L-Phenylalanine, L-Glutamic acid, and L-Lysine, contributes to its diverse functionalities.

The growing interest in peptide-based therapeutics and functional ingredients has positioned L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- as a compound of high relevance. Researchers are particularly intrigued by its potential role in skin health and anti-aging applications, aligning with the increasing consumer demand for natural and sustainable skincare solutions. Additionally, its presence in sports nutrition products highlights its importance in muscle recovery and performance enhancement.

From a chemical perspective, L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- exhibits remarkable stability and bioavailability, making it suitable for oral and topical formulations. Its molecular weight and hydrophilic properties facilitate easy integration into various delivery systems, a feature highly valued in pharmaceutical development. The compound’s ability to interact with biological receptors further underscores its potential in targeted therapy and drug design.

The market for specialty peptides like L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- is expanding rapidly, driven by advancements in biotechnology and personalized medicine. Companies are investing heavily in research to explore its efficacy in chronic disease management and immune modulation. Furthermore, the rise of vegan and plant-based supplements has created new opportunities for incorporating this peptide into alternative protein sources.

In the realm of cosmetic science, L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- is celebrated for its moisturizing and collagen-boosting properties. Its inclusion in anti-wrinkle creams and serums is backed by studies demonstrating its ability to enhance skin elasticity and reduce oxidative stress. As consumers increasingly prioritize clean beauty and non-toxic ingredients, this peptide stands out as a safe and effective option.

Looking ahead, the applications of L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- are expected to diversify further. Innovations in nanotechnology and drug delivery systems may unlock new uses in precision medicine and diagnostics. Additionally, its role in gut health and microbiome modulation is an emerging area of interest, reflecting the broader trend toward holistic wellness.

For researchers and industry professionals seeking high-quality L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl-, it is essential to source from reputable suppliers who adhere to stringent quality control standards. The compound’s purity, stability, and batch-to-batch consistency are critical factors in ensuring optimal performance in both laboratory and commercial settings.

In summary, L-Leucine,L-seryl-L-isoleucyl-L-isoleucyl-L-asparaginyl-L-phenylalanyl-L-a-glutamyl-L-lysyl- (CAS No: 138831-86-4) represents a versatile and promising compound with wide-ranging applications. Its relevance in health, beauty, and biotechnology makes it a focal point for ongoing research and development. As scientific understanding of its mechanisms deepens, its impact on human well-being and industrial innovation is poised to grow exponentially.